Ethyl 3-(2-chloro-4-fluorophenyl)-3-oxopropanoate
Overview
Description
Ethyl 3-(2-chloro-4-fluorophenyl)-3-oxopropanoate is a chemical compound with the molecular formula C11H12ClFO2 . It has a molecular weight of 230.66 g/mol .
Molecular Structure Analysis
The molecular structure of Ethyl 3-(2-chloro-4-fluorophenyl)-3-oxopropanoate consists of an ethyl group attached to a 3-oxopropanoate group, which is further connected to a 2-chloro-4-fluorophenyl group . More detailed structural information may be available from specialized databases or scientific literature.Physical And Chemical Properties Analysis
Ethyl 3-(2-chloro-4-fluorophenyl)-3-oxopropanoate has a molecular weight of 230.66 g/mol and a molecular formula of C11H12ClFO2 .Scientific Research Applications
Inhibition of Cytokine Production
Ethyl 3-(2-chloro-4-fluorophenyl)-3-oxopropanoate has been studied for its effects on cytokine production. It has been found to suppress the production of multiple cytokines by selectively inhibiting Toll-Like Receptor 4 (TLR4) intracellular signaling . This could potentially make it a promising therapeutic agent for inflammatory diseases, whose pathogenesis involves TLR4 .
Role in Pharmacologically Active Decorated Six-Membered Diazines
This compound could potentially play a role in the synthesis of pharmacologically active decorated six-membered diazines . These diazines are reported to exhibit a wide range of biological activities, including antimicrobial, antifungal, antiparasitic, diuretic, antitumor, antifilarial, DNA topoisomerase II inhibitors, antitubercular agents, antimalarial and antiplasmodial, anti-inflammatory and analgesic activities .
Copper-Catalyzed Multicomponent Synthesis of Heterocycles
While not directly mentioned, Ethyl 3-(2-chloro-4-fluorophenyl)-3-oxopropanoate could potentially be involved in copper-catalyzed multicomponent reactions for the preparation of heterocycles . These reactions have developed as the most convenient and facile synthetic route towards complex heterocyclic motifs .
Mechanism of Action
Target of Action
The primary target of Ethyl 3-(2-chloro-4-fluorophenyl)-3-oxopropanoate, also known as TAK-242, is Toll-Like Receptor 4 (TLR4) . TLR4 is a pattern recognition receptor that recognizes bacterial lipopolysaccharide (LPS). Its activation mainly leads to the synthesis of pro-inflammatory cytokines and chemokines .
Mode of Action
TAK-242 acts by blocking the signaling mediated by the intracellular domain of TLR4 . More precisely, TAK-242 attaches to cysteine 747 in the intracellular sphere of TLR4, thus hindering both MyD88-dependent and TRIF-dependent pathways stimulated by LPS .
Result of Action
TAK-242 suppresses the production of multiple cytokines by selectively inhibiting TLR4 intracellular signaling . In vitro effects of TAK-242 have shown suppression of lipopolysaccharide (LPS)-induced production of NO, tumor necrosis factor-α (TNF-α), and interleukin (IL)-6 . It also suppressed the production of these cytokines from LPS-stimulated human peripheral blood mononuclear cells (PBMCs) .
properties
IUPAC Name |
ethyl 3-(2-chloro-4-fluorophenyl)-3-oxopropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClFO3/c1-2-16-11(15)6-10(14)8-4-3-7(13)5-9(8)12/h3-5H,2,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIRZKOYCVITLMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)C1=C(C=C(C=C1)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClFO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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